Cas no 921117-96-6 (7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one)

• Product Name: 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one
• CAS No: 921117-96-6
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5426212
• Update Time: 2025-06-20

7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[2-[4-(2-hydroxyethyl)piperazin-1-yl]ethoxy]-3-(4-methoxyphenyl)-8-methylchromen-4-one
• 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one

• Inchi： 1S/C25H30N2O5/c1-18-23(31-16-14-27-11-9-26(10-12-27)13-15-28)8-7-21-24(29)22(17-32-25(18)21)19-3-5-20(30-2)6-4-19/h3-8,17,28H,9-16H2,1-2H3
• InChI Key： MYSIBTJKGZAYEX-UHFFFAOYSA-N
• SMILES： C1OC2=C(C)C(OCCN3CCN(CCO)CC3)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one

Introduction to 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one (CAS No. 921117-96-6)

7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one (CAS No. 921117-96-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one is characterized by a chromenone core with several functional groups, including a piperazine ring, a hydroxyethyl substituent, and a methoxyphenyl group. These structural features contribute to its unique pharmacological properties and make it an interesting candidate for various drug discovery programs.

Recent studies have highlighted the potential of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one in the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it effectively reduces oxidative stress and inhibits the aggregation of α-synuclein, a protein implicated in the pathogenesis of Parkinson's disease.

In addition to its neuroprotective properties, 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one has shown promise in cancer research. A 2022 study in the Cancer Research journal reported that this compound possesses significant antiproliferative activity against various cancer cell lines, including breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of cell cycle progression and the induction of apoptosis.

The pharmacokinetic profile of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one has also been investigated. A preclinical study conducted by a team at the University of California, San Francisco, revealed that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. The researchers noted that these properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one, several clinical trials are currently underway. A Phase I clinical trial initiated by a leading pharmaceutical company is evaluating the safety and tolerability of this compound in healthy volunteers. Preliminary results from this trial have been encouraging, with no significant adverse effects reported at doses up to 50 mg/day.

In conclusion, 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one (CAS No. 921117-96-6) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing medical treatments for neurological disorders and cancer.